Cas no 1491133-64-2 (Phenanthro1,2-b:8,7-b'dithiophene)

• Product Name: Phenanthro1,2-b:8,7-b'dithiophene
• CAS No: 1491133-64-2
• Molecular Formula: C₁₈H₁₀S₂
• Molecular Weight: 290.402
• MDL: MFCD29472551
• CID: 2953012
• PubChem ID: 354333652

Phenanthro1,2-b:8,7-b'dithiophene Properties

Names and Identifiers

• Phenanthro[1,2-b:8,7-b']dithiophene
• i>:8,7-<i>b<
• 8,15-dithiapentacyclo[11.7.0.0?,??.0?,?.0??,??]icosa-1(13),2(10),3,5(9),6,11,14(18),16,19-nonaene
• P2383
• 1491133-64-2
• SCHEMBL19206984
• 8,15-dithiapentacyclo[11.7.0.02,10.05,9.014,18]icosa-1(13),2(10),3,5(9),6,11,14(18),16,19-nonaene
• MFCD29472551
• 8,15-dithiapentacyclo[11.7.0.0(2),(1)?.0?,?.0(1)?,(1)?]icosa-1(13),2(10),3,5(9),6,11,14(18),16,19-nonaene
• D92209
• phenanthro[1,2-b:8,7-b']dithiophene

• MDL： MFCD29472551
• InChIKey： CFRRRFIZJNHSLM-UHFFFAOYSA-NCopyCopied
• Inchi： InChI=1S/C18H10S2/c1-3-13-14-4-2-12-8-10-20-18(12)16(14)6-5-15(13)17-11(1)7-9-19-17/h1-10HCopyCopied
• SMILES： c1cc2c3ccc4ccsc4c3ccc2c5c1ccs5CopyCopied

Computed Properties

• Exact Mass: 290.02239267g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 290.02239267g/mol
• Heavy Atom Count: 20
• Complexity: 346
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.5
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Boiling Point: 534.8±23.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 210.6±8.8 °C
• Color/Form: NA
• λmax: 335(lit.)
• Density: 1.4±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives